Cas no 60838-59-7 (2,2,3,3,4,4-Hexafluoro-1-butanol)

2,2,3,3,4,4-Hexafluoro-1-butanol is a fluorinated alcohol with the molecular formula C4H4F6O. Its high degree of fluorination imparts unique properties, including enhanced thermal and chemical stability, as well as low surface energy. This compound is particularly valued for its strong hydrogen-bonding ability and solubility in both polar and nonpolar solvents, making it useful in applications such as specialty coatings, surfactants, and as a reagent in organic synthesis. Its fluorinated structure also contributes to resistance against degradation, ensuring performance in demanding environments. The compound’s compatibility with fluoropolymers and other high-performance materials further expands its utility in advanced industrial and research applications.

2,2,3,3,4,4-Hexafluoro-1-butanol structure

60838-59-7 structure

Product Name:2,2,3,3,4,4-Hexafluoro-1-butanol

CAS No:60838-59-7

MF:C₄H₄F₆O

MW:182.064382553101

MDL:MFCD00464666

CID:953614

PubChem ID:2774972

Update Time:2025-05-27

2,2,3,3,4,4-Hexafluoro-1-butanol Chemical and Physical Properties

Names and Identifiers

- 1H,1H,4H-HEXAFLUOROBUTANOL
- 2,2,3,3,4,4-Hexafluoro-1-butanol
- 1,1,5,5-tetrahydrohexafluoropentane-1,5-diol diacrylate
- 1.1.4-Trihydroperfluorobutanol
- 2,2,3,3,4,4-hexafluoro-1,5-pentyl diacrylate
- 2,2,3,3,4,4-hexafluoro-butan-1-ol
- 2,2,3,3,4,4-Hexafluorobutan-1-ol
- 2-Propenoic acid, 2,2,3,3,4,4-hexafluoro-1,5-pentanediyl ester
- AC1MCV2H
- AG-G-57881
- CTK8E6875
- FT-0676110
- PC3811
- MFCD00464666
- 1,1,2,2,3,3-Hexafluoro-4-hydroxybutane
- CS-0208897
- FCEUVAQYYKMPRC-UHFFFAOYSA-N
- 1H,1H,4H-Hexafluorobutan-1-ol
- SCHEMBL157749
- EN300-1931487
- MKXSOKXJBGAYEM-UHFFFAOYSA-N
- AKOS006230294
- BS-29250
- 60838-59-7
- MDL： MFCD00464666
- Inchi： 1S/C4H4F6O/c5-2(6)4(9,10)3(7,8)1-11/h2,11H,1H2
- InChI Key： FCEUVAQYYKMPRC-UHFFFAOYSA-N
- SMILES： FC(C(F)F)(C(CO)(F)F)F

Computed Properties

Exact Mass: 182.01663372g/mol
Monoisotopic Mass: 182.01663372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.2Å²

2,2,3,3,4,4-Hexafluoro-1-butanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H291115-100mg	2,2,3,3,4,4-Hexafluoro-1-butanol	60838-59-7		100mg	$ 110.00	2023-09-07
TRC	H291115-250mg	2,2,3,3,4,4-Hexafluoro-1-butanol	60838-59-7		250mg	$ 201.00	2023-09-07
TRC	H291115-500mg	2,2,3,3,4,4-Hexafluoro-1-butanol	60838-59-7		500mg	$ 339.00	2023-09-07
TRC	H291115-1g	2,2,3,3,4,4-Hexafluoro-1-butanol	60838-59-7		1g	$ 475.00	2022-06-04
Apollo Scientific	PC4509-250mg	2,2,3,3,4,4-Hexafluorobutan-1-ol	60838-59-7	97%	250mg	£75.00	2023-09-02
Apollo Scientific	PC4509-1g	2,2,3,3,4,4-Hexafluorobutan-1-ol	60838-59-7	97%	1g	£111.00	2025-02-21
Apollo Scientific	PC4509-5g	2,2,3,3,4,4-Hexafluorobutan-1-ol	60838-59-7	97%	5g	£330.00	2025-02-21
TRC	H291115-1000mg	2,2,3,3,4,4-Hexafluoro-1-butanol	60838-59-7		1g	$580.00	2023-05-18
Enamine	EN300-1931487-0.05g	2,2,3,3,4,4-hexafluorobutan-1-ol	60838-59-7		0.05g	$1129.0	2023-09-17
Enamine	EN300-1931487-0.1g	2,2,3,3,4,4-hexafluorobutan-1-ol	60838-59-7		0.1g	$1183.0	2023-09-17